Cas no 336608-38-9 (2-Propenenitrile, 3-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]-)

• Product Name: 2-Propenenitrile, 3-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]-
• CAS No: 336608-38-9
• MF: C₁₃H₁₅NO₂S
• MW: 249.32870221138
• CID: 1459296
• Update Time: 2024-08-23

2-Propenenitrile, 3-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 3-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]-
• 3-(4-tert-butylphenyl)sulfonylprop-2-enenitrile
• 3-(4-Tert-butylphenyl)sulfonyl-2-propenenitrile

• Inchi： 1S/C13H15NO2S/c1-13(2,3)11-5-7-12(8-6-11)17(15,16)10-4-9-14/h4-8,10H,1-3H3
• InChI Key： VHKZGNPOHPFPER-UHFFFAOYSA-N
• SMILES： C(#N)C=CS(C1=CC=C(C(C)(C)C)C=C1)(=O)=O

Computed Properties

• Exact Mass: 249.08245

Experimental Properties

• Density: 1.144±0.06 g/cm3(Predicted)
• Boiling Point: 407.1±45.0 °C(Predicted)
• PSA: 57.93